(3-Chlorophenyl){4-[4-(methylsulfanyl)benzyl]piperazin-1-yl}methanone

• Molecular Formula: C19H21ClN2OS
• Molecular Weight: 360.9 g/mol
• IUPAC Name: (3-chlorophenyl)-[4-[(4-methylsulfanylphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21ClN2OS/c1-24-18-7-5-15(6-8-18)14-21-9-11-22(12-10-21)19(23)16-3-2-4-17(20)13-16/h2-8,13H,9-12,14H2,1H3
• InChI Key: CTWFCOXAWGRKFC-UHFFFAOYSA-N
• SMILES: CSC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl

Description

(3-Chlorophenyl){4-[4-(methylsulfanyl)benzyl]piperazin-1-yl}methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of (3-Chlorophenyl){4-[4-(methylsulfanyl)benzyl]piperazin-1-yl}methanone is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 and serotonin 5-HT1A receptors, and as an antagonist at the serotonin 5-HT2A and 5-HT2C receptors. It may also modulate the activity of the glutamate and GABA neurotransmitter systems.
Biochemical and Physiological Effects
Studies have shown that (3-Chlorophenyl){4-[4-(methylsulfanyl)benzyl]piperazin-1-yl}methanone can modulate the levels of various neurotransmitters, including dopamine, serotonin, glutamate, and GABA, in the brain. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using (3-Chlorophenyl){4-[4-(methylsulfanyl)benzyl]piperazin-1-yl}methanone in lab experiments is its high potency and selectivity for specific neurotransmitter receptors. However, one limitation is that its effects may vary depending on the animal model used and the specific experimental conditions.

Future Directions

There are several potential future directions for the study of (3-Chlorophenyl){4-[4-(methylsulfanyl)benzyl]piperazin-1-yl}methanone. These include further investigations into its mechanisms of action and its potential applications in the treatment of various neuropsychiatric disorders. Additionally, studies could focus on the development of more potent and selective derivatives of this compound.

Synthesis Methods

The synthesis of (3-Chlorophenyl){4-[4-(methylsulfanyl)benzyl]piperazin-1-yl}methanone involves the reaction of 4-(methylsulfanyl)benzylpiperazine with 3-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction yields the desired compound as a white solid with a high yield.

Scientific Research Applications

(3-Chlorophenyl){4-[4-(methylsulfanyl)benzyl]piperazin-1-yl}methanone has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in animal models. It has also been shown to have potential applications in the treatment of neuropathic pain and drug addiction.